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Compound of Interest

Compound Name: (+-)-Darifenacin

CAS No.: 133033-93-9

Cat. No.: B15617248

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical overview of (+/-)-Darifenacin, a selective M3

muscarinic receptor antagonist, for its application in non-urological research. The document

details its pharmacological properties, key experimental data, and relevant methodologies to

support further scientific investigation.

Core Pharmacological Profile
Darifenacin is a competitive antagonist of muscarinic acetylcholine receptors (mAChRs).[1] Its

primary mechanism of action involves the selective blockade of the M3 receptor subtype.[2][3]

M3 receptors are Gq/11 protein-coupled receptors that, upon activation by acetylcholine,

stimulate phospholipase C, leading to the production of inositol trisphosphate (IP3) and

diacylglycerol (DAG). This cascade results in an increase in intracellular calcium, causing

smooth muscle contraction and glandular secretion.[1][4] Darifenacin's high affinity for the M3

receptor subtype makes it a valuable tool for investigating the role of this receptor in various

physiological and pathophysiological processes outside of the urinary bladder.[2][5]
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In vitro studies utilizing human recombinant muscarinic receptor subtypes have quantified

Darifenacin's selectivity. It demonstrates a significantly higher affinity for the M3 receptor

compared to the M1, M2, M4, and M5 subtypes.[6][7] This selectivity profile is crucial for

minimizing off-target effects, particularly those mediated by M1 receptors in the central nervous

system and M2 receptors in the heart.[5][7]

Quantitative Pharmacological Data
The binding affinities of Darifenacin and other common muscarinic antagonists for the five

human muscarinic receptor subtypes are summarized below. This data is essential for

designing experiments and interpreting results in the context of receptor selectivity.

Table 1: Comparative Binding Affinities (pKi) of Muscarinic Antagonists for Human Recombinant

Receptors (M1-M5)
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Compoun
d

pKi M1 pKi M2 pKi M3 pKi M4 pKi M5

M3
Selectivit
y Ratio
(over M2)

Darifenacin 8.2 7.4 9.1 7.3 8.0 50.1

Tolterodine 8.8 8.0 8.5 7.7 7.7 3.2

Oxybutynin 8.7 7.8 8.9 8.0 7.4 12.6

Propiverine 6.6 5.4 6.4 6.0 6.5 10.0

Trospium 9.1 9.2 9.3 9.0 8.6 1.3

Data

sourced

from a

study using

CHO-K1

cells stably

expressing

human

recombina

nt M1-M5

receptors.

[6] pKi is

the

negative

logarithm

of the

inhibition

constant

(Ki). A

higher pKi

value

indicates a

higher

binding

affinity. M3
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Selectivity

Ratio is

calculated

as

Ki(M2)/Ki(

M3).

Table 2: Darifenacin Binding Affinities (Ki) in Human Bladder Tissue

Tissue
High Affinity Ki
(nM)

% High Affinity
Sites

Low Affinity Ki (nM)

Detrusor 0.19 23% 41.4

Mucosa Not specified 21% Not specified

Data from radioligand

binding studies on

human bladder tissue.

The high-affinity

binding corresponds

to the M3 receptor.[8]

Signaling Pathways and Visualizations
The following diagrams illustrate the M3 muscarinic receptor signaling pathway antagonized by

Darifenacin and a logical workflow for assessing its effects.
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Phase 1: Model & Treatment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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